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Compound of Interest

Compound Name: Hcv-IN-44

Cat. No.: B15138851

This document provides crucial safety and logistical information for the proper disposal of HCV-
IN-4, a laboratory chemical. The following procedural guidance is intended for researchers,
scientists, and drug development professionals to ensure safe handling and disposal in a
laboratory setting.

Safety and Handling

According to the Safety Data Sheet (SDS) provided by GlpBio Technology, HCV-IN-4 (CAS No.
2058080-25-2) is not classified as a hazardous substance or mixture under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS)[1]. However, standard
laboratory safety protocols should always be followed.

Personal Protective Equipment (PPE):
o Wear protective gloves, a lab coat, and eye/face protection.

» Avoid inhalation of dust or aerosols; use in a well-ventilated area or with appropriate exhaust
ventilation[1].

First Aid Measures:

o Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if
present. Seek prompt medical attention[1].

o Skin Contact: Rinse the affected skin area thoroughly with water. Remove contaminated
clothing[1].
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e Inhalation: Move to an area with fresh air. If breathing is difficult, administer cardiopulmonary
resuscitation (CPR), avoiding mouth-to-mouth resuscitation[1].

 Ingestion: Wash out the mouth with water. Do not induce vomiting and seek medical
attention.

Spill and Disposal Procedures

In the event of a spill and for routine disposal, the following steps should be taken.
Spill Cleanup:

e Absorb any liquid solution with a finely-powdered, liquid-binding material such as diatomite
or universal binders.

» Decontaminate the affected surfaces and equipment by scrubbing with alcohol.

» Dispose of the contaminated material in accordance with local, state, and federal
regulations.

Disposal of Unused HCV-IN-4 and Contaminated Materials: The primary directive for the
disposal of HCV-IN-4 and its contaminated packaging is to adhere to all applicable country,
federal, state, and local regulations. Although not classified as hazardous, it should be
disposed of as chemical waste through a licensed professional waste disposal service.

Quantitative Data

The Safety Data Sheet for HCV-IN-4 does not provide specific quantitative data for disposal,
such as concentration limits for drain disposal. The general principle is to treat it as chemical
waste.
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Parameter

Value

GHS Hazard Classification

Not a hazardous substance or mixture

CAS Number 2058080-25-2
Molecular Formula C52H58FN908
Molecular Weight 956.07

Disposal Workflow

The following diagram illustrates the recommended step-by-step process for the disposal of

HCV-IN-4.
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Caption: Workflow for the proper disposal of HCV-IN-4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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